2-[4-({[5-methyl-2-(methylsulfanyl)pyrimidin-4-yl]oxy}methyl)piperidin-1-yl]pyridine-3-carbonitrile
Description
2-[4-({[5-Methyl-2-(methylsulfanyl)pyrimidin-4-yl]oxy}methyl)piperidin-1-yl]pyridine-3-carbonitrile is a heterocyclic compound featuring a pyridine core substituted with a carbonitrile group at position 3 and a piperidin-1-yl moiety at position 2. The piperidine ring is further functionalized with a methyleneoxy linker connected to a 5-methyl-2-(methylsulfanyl)pyrimidin-4-yl group.
While direct synthesis data for this compound are absent in the provided evidence, analogous compounds (e.g., pyrimidine-carbonitrile derivatives) are synthesized via multi-step reactions involving cyclohexanedione, substituted anilines, and nucleophilic substitutions in ethanol or 2-propanol with catalysts like piperidine or p-toluenesulfonic acid . Characterization typically employs IR, ¹H NMR, and mass spectroscopy, as seen in related studies .
Properties
IUPAC Name |
2-[4-[(5-methyl-2-methylsulfanylpyrimidin-4-yl)oxymethyl]piperidin-1-yl]pyridine-3-carbonitrile | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.01.04) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H21N5OS/c1-13-11-21-18(25-2)22-17(13)24-12-14-5-8-23(9-6-14)16-15(10-19)4-3-7-20-16/h3-4,7,11,14H,5-6,8-9,12H2,1-2H3 | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.01.04) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CZPXGJSKSFGCAF-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.01.04) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CN=C(N=C1OCC2CCN(CC2)C3=C(C=CC=N3)C#N)SC | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.01.04) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H21N5OS | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.01.04) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
355.5 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Comparison with Similar Compounds
Comparison with Similar Compounds
Structural and Functional Group Analysis
The target compound’s structure shares key motifs with other pyrimidine-carbonitrile derivatives but differs in substituent patterns:
- Methylsulfanyl vs. In contrast, thiazole-containing analogs (e.g., compound 3 in ) exhibit hydrogen-bonding capabilities via amino groups, which could influence target binding .
- Piperidinyl Linker: The piperidinyl-methyleneoxy bridge is distinct from the hexahydroquinoline scaffold in Q1, possibly altering conformational flexibility and pharmacokinetic profiles .
Physicochemical Properties
- Solubility: The carbonitrile group and methylsulfanyl substituent may reduce aqueous solubility compared to morpholinosulfonyl-containing derivatives (e.g., compound 4 in ), which benefit from the polar sulfonyl group .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
